3-[4-(4-Ethoxybenzenesulfonyl)piperazin-1-YL]-6-(4-ethylpiperazin-1-YL)pyridazine

• Molecular Formula: C22H32N6O3S
• Molecular Weight: 460.6 g/mol
• IUPAC Name: 3-[4-(4-ethoxyphenyl)sulfonylpiperazin-1-yl]-6-(4-ethylpiperazin-1-yl)pyridazine
• InChI: InChI=1S/C22H32N6O3S/c1-3-25-11-13-26(14-12-25)21-9-10-22(24-23-21)27-15-17-28(18-16-27)32(29,30)20-7-5-19(6-8-20)31-4-2/h5-10H,3-4,11-18H2,1-2H3
• InChI Key: LROXQNSDZVYEET-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=NN=C(C=C2)N3CCN(CC3)S(=O)(=O)C4=CC=C(C=C4)OCC

Description

3-[4-(4-Ethoxybenzenesulfonyl)piperazin-1-YL]-6-(4-ethylpiperazin-1-YL)pyridazine: is a hybrid compound that combines an isothiazole ring with a piperazine moiety. Its derivatives exhibit interesting pharmacological properties and have been studied for various applications.

Chemical Reactions Analysis

The compound likely undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions remain to be elucidated. Major products formed from these reactions would depend on the specific reaction pathways.

Scientific Research Applications

Chemistry::

3-[4-(4-Ethoxybenzenesulfonyl)piperazin-1-YL]-6-(4-ethylpiperazin-1-YL)pyridazine: derivatives may serve as building blocks for designing novel heterocyclic compounds.

• Their structural modifications could lead to improved drug-like properties.

Biology and Medicine::

• The compound’s piperazine moiety suggests potential antiviral, antimicrobial, and anti-HIV-1 activities.
• Further studies are needed to explore its interactions with biological targets.

Industry::

• Industrial applications remain speculative due to limited available data.

Mechanism of Action

The exact mechanism by which this compound exerts its effects is not well-documented. its dopamine and serotonin antagonistic properties make it relevant for antipsychotic drug development.

Comparison with Similar Compounds

While specific comparisons are lacking, we can highlight the uniqueness of 3-[4-(4-Ethoxybenzenesulfonyl)piperazin-1-YL]-6-(4-ethylpiperazin-1-YL)pyridazine within its class of hybrid compounds.